Cas no 1807293-73-7 (2-Cyano-3-hydroxymethyl-4-methylbenzoic acid)

• Product Name: 2-Cyano-3-hydroxymethyl-4-methylbenzoic acid
• CAS No: 1807293-73-7
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 5007121
• Update Time: 2025-06-29

2-Cyano-3-hydroxymethyl-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-hydroxymethyl-4-methylbenzoic acid

• Inchi： 1S/C10H9NO3/c1-6-2-3-7(10(13)14)8(4-11)9(6)5-12/h2-3,12H,5H2,1H3,(H,13,14)
• InChI Key： BXXUOJHTBQSWNG-UHFFFAOYSA-N
• SMILES： OCC1C(C#N)=C(C(=O)O)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 0.6
• Topological Polar Surface Area: 81.3

Additional information on 2-Cyano-3-hydroxymethyl-4-methylbenzoic acid

Introduction to 2-Cyano-3-hydroxymethyl-4-methylbenzoic Acid (CAS No. 1807293-73-7)

2-Cyano-3-hydroxymethyl-4-methylbenzoic acid, with the chemical identifier CAS No. 1807293-73-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its cyano, hydroxymethyl, and methyl substituents on a benzoic acid backbone, has garnered attention due to its potential applications in drug development and synthetic chemistry. The unique structural features of this compound make it a valuable intermediate in the synthesis of more complex molecules, particularly those aimed at modulating biological pathways.

The< strong>2-cyano group in the molecule contributes to its reactivity and electronic properties, enabling it to participate in various chemical transformations. This feature is particularly useful in organic synthesis, where it can serve as a handle for further functionalization. The< strong>3-hydroxymethyl substituent adds another layer of reactivity, allowing for the formation of glycosidic linkages or other carbohydrate derivatives, which are crucial in many biological processes. Additionally, the< strong>4-methyl group helps stabilize the molecule and influences its solubility and metabolic behavior.

In recent years, there has been growing interest in the development of novel compounds that can interact with biological targets in unique ways. 2-Cyano-3-hydroxymethyl-4-methylbenzoic acid has emerged as a promising candidate for such applications. Its structural motifs are reminiscent of natural products that have shown efficacy in various therapeutic areas. For instance, benzoic acid derivatives are well-known for their antimicrobial and anti-inflammatory properties, making this compound a potential lead for developing new drugs.

One of the most exciting aspects of 2-cyano-3-hydroxymethyl-4-methylbenzoic acid is its potential role in modulating enzyme activity. Enzymes are central to many biological processes, and inhibiting or activating specific enzymes can lead to therapeutic benefits. The cyano group, in particular, has been shown to interact with the active sites of certain enzymes, leading to altered activity. This property makes it an attractive scaffold for designing enzyme inhibitors. Furthermore, the hydroxymethyl group can participate in hydrogen bonding interactions, which are crucial for enzyme-substrate binding.

Recent studies have also explored the pharmacokinetic properties of 2-cyano-3-hydroxymethyl-4-methylbenzoic acid. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for developing effective drugs. Preliminary data suggest that this compound has favorable solubility characteristics, which could enhance its bioavailability. Additionally, its metabolic stability appears to be suitable for systemic administration, making it a viable candidate for further development.

The synthetic pathways for producing 2-cyano-3-hydroxymethyl-4-methylbenzoic acid have also been optimized to ensure high yield and purity. Modern synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. These advances in synthetic methodology have made it possible to produce larger quantities of the compound for both research and commercial purposes.

In conclusion, 2-Cyano-3-hydroxymethyl-4-methylbenzoic acid (CAS No. 1807293-73-7) is a versatile and promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further exploration. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the discovery and development of novel therapeutics.